Cas no 1000575-52-9 (5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one)

• Product Name: 5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one
• CAS No: 1000575-52-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 3157628
• PubChem ID: 135949972
• Update Time: 2025-06-10

5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one
• 1000575-52-9
• MFCD09877928
• 5-Acetyl-2-(m-tolyl)-1H-1,2,4-triazol-3(2H)-one

• MDL： MFCD09877928
• Inchi： 1S/C11H11N3O2/c1-7-4-3-5-9(6-7)14-11(16)12-10(13-14)8(2)15/h3-6H,1-2H3,(H,12,13,16)
• InChI Key： IFXPGABUJLTNAD-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C)=O)=NN1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one

Introduction to 5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one (CAS No. 1000575-52-9)

5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1000575-52-9, belongs to the triazolone class of molecules, which are known for their broad spectrum of biological activities. The presence of an acetyl group and a methylphenyl substituent in its structure contributes to its distinctive chemical profile, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one consists of a fused triazolone ring system attached to a benzene ring with a methyl substituent at the 3-position. This arrangement not only imparts stability to the molecule but also enhances its potential for interactions with biological targets. The acetyl group at the 5-position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been growing interest in exploring the pharmacological potential of triazolone derivatives due to their ability to modulate various biological pathways. Studies have indicated that compounds belonging to this class can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific configuration of 5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one makes it particularly intriguing for researchers seeking novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The triazolone core provides a versatile scaffold that can be modified to target specific disease mechanisms. For instance, modifications at the 2-position or the acetyl group could lead to derivatives with enhanced potency or selectivity against particular enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one with various biological targets. These studies have suggested that it may interact with proteins involved in signal transduction and metabolic pathways. Such insights are crucial for designing experiments aimed at validating its biological activity in vitro and in vivo.

The synthesis of 5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one presents an interesting challenge due to the need for precise functionalization of the triazolone ring system. Current synthetic strategies involve multi-step reactions that require careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the methylphenyl substituent efficiently.

Given its structural complexity and potential biological relevance, 5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one represents an exciting area for future research. Further investigation into its pharmacokinetic properties and potential side effects will be essential before it can be considered for clinical development. However, preliminary data suggest that it may offer a unique alternative to existing therapeutic agents.

The role of computational modeling in understanding the behavior of triazolone derivatives cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at an atomic level. These studies not only help in rationalizing experimental observations but also guide the design of next-generation analogs with improved properties.

In conclusion,5-Acetyl-1,2-dihydro-2-(3-methylphenyl)-3H-1,2,4-triazol-3-one (CAS No. 1000575-52-9) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of features makes it an attractive candidate for further exploration as a lead molecule or intermediate in drug development pipelines. As our understanding of molecular interactions continues to advance,triazolone derivatives like this one are likely to play an increasingly important role in addressing unmet medical needs.